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Compound of Interest

Compound Name:
3-Cyano-4,6-dimethyl-2-

hydroxypyridine

Cat. No.: B183209 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
Cyano-4,6-dimethyl-2-hydroxypyridine (CAS No: 769-28-8). Adherence to these procedures

is critical to ensure personnel safety and environmental compliance. The primary disposal

method for this compound is through an approved waste disposal facility.

Hazard Identification and Classification
3-Cyano-4,6-dimethyl-2-hydroxypyridine is classified as a hazardous substance. All

personnel handling this chemical must be aware of its potential health effects.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1][2][3]

Acute Toxicity, Dermal H312
Harmful in contact with skin.[1]

[2][3]

Skin Irritation H315 Causes skin irritation.[1][3]

Eye Irritation H319
Causes serious eye irritation.

[1][3]

Acute Toxicity, Inhalation H332 Harmful if inhaled.[1][3]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.[1][3]

Operational Disposal Protocol
The following step-by-step procedure outlines the required actions for the safe disposal of 3-
Cyano-4,6-dimethyl-2-hydroxypyridine.

1. Personal Protective Equipment (PPE) and Safety Measures:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[1] Ensure that eyewash stations and safety showers are readily accessible.[4]

Personal Protective Equipment: Wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile rubber).

Safety goggles or a face shield.[1]

A lab coat or other protective clothing.[1]

If dust is present, use a NIOSH-approved respirator.[1]

General Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.[1]
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2. Waste Collection and Storage:

Container: Place waste 3-Cyano-4,6-dimethyl-2-hydroxypyridine into a designated,

properly labeled, and sealed container for chemical waste.[1] Do not mix with other waste

streams unless explicitly instructed to do so by your institution's environmental health and

safety (EHS) office.

Labeling: The waste container must be clearly labeled with the chemical name ("3-Cyano-
4,6-dimethyl-2-hydroxypyridine"), CAS number (769-28-8), and appropriate hazard

symbols.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1] The storage area should be

secure and accessible only to authorized personnel.[1]

3. Disposal Procedure:

Regulatory Compliance: Chemical waste disposal is regulated by federal, state, and local

laws.[1] It is imperative to consult your institution's EHS guidelines and local regulations to

ensure full compliance.[1]

Waste Vendor: Arrange for the collection of the chemical waste by a licensed and approved

hazardous waste disposal company. The Safety Data Sheet (SDS) explicitly states to

"Dispose of contents/container to an approved waste disposal plant".[1][2]

Documentation: Maintain accurate records of the amount of waste generated and its

disposal date.

Emergency Procedures
In the event of a spill or exposure, follow these procedures:

Spill:

Evacuate the immediate area.

Ensure adequate ventilation.[1]
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Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep or scoop the absorbed material into a designated waste container.[1]

Clean the spill area with soap and water.

Report the incident to your supervisor and EHS office.

Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]

Remove contaminated clothing.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1]

Inhalation: Move the individual to fresh air and keep them at rest in a comfortable

breathing position.[1]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the SDS to the

medical personnel.[1]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of 3-Cyano-4,6-
dimethyl-2-hydroxypyridine.
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Start: Unused or Waste
3-Cyano-4,6-dimethyl-2-hydroxypyridine

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Place in a Labeled,
Sealed Waste Container

Store in a Designated
Cool, Dry, Ventilated Area

Consult Institutional EHS
and Local Regulations

Arrange for Pickup by an
Approved Waste Disposal Vendor

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Cyano-4,6-dimethyl-2-hydroxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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